2-Bromo-3,3-dimethylbutanoyl bromide

• CAS No.: 74702-95-7
• Molecular Formula: C6H10Br2O
• Molecular Weight: 257.95 g/mol
• IUPAC Name: 2-bromo-3,3-dimethylbutanoyl bromide
• InChI: InChI=1S/C6H10Br2O/c1-6(2,3)4(7)5(8)9/h4H,1-3H3
• InChI Key: WINUYYILZBTJTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)Br)Br

Description

2-Bromo-3,3-dimethylbutanoyl bromide is a brominated acyl bromide characterized by a branched alkyl chain with bromine at the 2-position and two methyl groups at the 3-position. Brominated acyl bromides are critical intermediates in organic synthesis, particularly for introducing acyl groups or facilitating nucleophilic substitutions. This article compares this compound with structurally related compounds, leveraging available data to infer its behavior and utility.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Key analogs include:

• 2-Bromo-3-methylbutanoyl bromide (CAS 26464-05-1): Differs by having a single methyl group at the 3-position instead of two, reducing steric hindrance .
• 2-Bromo-3,3-dimethylbutanoic acid (CAS 32653-37-5): The carboxylic acid derivative, highlighting how functional groups influence reactivity and stability .
• Ethyl 2-bromo-3,3-dimethylbutanoate (CAS 1597397-20-0): An ester derivative, demonstrating the compound’s utility in forming stabilized intermediates .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Boiling Point (°C)	Key Features
2-Bromo-3,3-dimethylbutanoyl bromide*	C₆H₁₀Br₂O	~259.91 (inferred)	~180–200 (estimated)	High steric bulk from dimethyl groups
2-Bromo-3-methylbutanoyl bromide	C₅H₈Br₂O	243.92	68–72 @ 10 Torr	Lower steric hindrance
2-Bromo-2-methyl-propionyl bromide	C₄H₆Br₂O	229.91	164 @ 760 mmHg	Compact structure, high reactivity
2-Bromo-3,3-dimethylbutanoic acid	C₆H₁₁BrO₂	195.06	N/A	Carboxylic acid derivative

*Estimated based on analogs.